Cas no 3513-81-3 (2-methylidenepropane-1,3-diol)

• Product Name: 2-methylidenepropane-1,3-diol
• CAS No: 3513-81-3
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD00075162
• CID: 44230
• PubChem ID: 77048
• Update Time: 2025-06-15

2-methylidenepropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-Methylenepropane-1,3-diol
• 2-Methylene-1,3-propanediol
• 2-methylidenepropane-1,3-diol
• 1,3-Dihydroxy-2-methylenepropane
• 1,3-Dihydroxy-2-methylidenepropane
• 1,3-Propanediol,2-methylene
• 1-hydroxy-2-hydroxymethyl-2-propene
• 2-hydroxymethyl-2-propen-1-ol
• 2-methylene-1,3-propandiol
• 2-methylenyl-1,3-propanediol
• 1,3-Propanediol, 2-methylene-
• Dimethylol Ethylene
• 2-methylene1,3-propanediol
• 2-methylenepropan-1,3-diol
• KSC573O4T
• 2-methylene-propane-1,3-diol
• 1,3-Propanediol,2-methylene-
• 2-hydroxymethyl-2-propene-1-ol
• EBD1183
• JFFYKITVXPZLQS-UHFFFAOYSA-N
• STL556081
• BBL102282
• LS40793
• AM20090550
• CS-W009247
• M2473
• J-510049
• DTXSID7063055
• 1,3-Hydroxy-2-methylenepropane
• EN300-124426
• MFCD00075162
• EINECS 222-516-7
• PB20901
• A874748
• AKOS015840476
• NS00029781
• YVG2NNQ7K2
• 2-Methylene-1 pound not3-propanediol
• 3513-81-3
• GS-3611
• FT-0634884
• SY009429
• 2-Methylene-1,3-propanediol, 97%
• DB-006193
• DTXCID7038947

• MDL： MFCD00075162
• Inchi： 1S/C4H8O2/c1-4(2-5)3-6/h5-6H,1-3H2
• InChI Key： JFFYKITVXPZLQS-UHFFFAOYSA-N
• SMILES： OCC(=C)CO

Computed Properties

• Exact Mass: 88.05240
• Monoisotopic Mass: 88.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 43.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Transparent colorless to yellowish viscous liquid
• Density: 1.08
• Boiling Point: 93-95 ºC (2 mmHg)
• Flash Point: >230 °F
• Refractive Index: 1.473-1.475
• PSA: 40.46000
• LogP: -0.47280

2-methylidenepropane-1,3-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-methylidenepropane-1,3-diol

Recent Advances in the Study of 2-Methylidenepropane-1,3-diol (CAS: 3513-81-3) and Its Applications in Chemical Biology and Medicine

2-Methylidenepropane-1,3-diol (CAS: 3513-81-3) is a versatile chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a methylidene group and two hydroxyl functionalities, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, polymer chemistry, and as a building block for complex natural products. This research brief aims to summarize the latest findings related to 2-methylidenepropane-1,3-diol, highlighting its synthetic utility, biological activities, and emerging therapeutic applications.

One of the most notable advancements in the study of 2-methylidenepropane-1,3-diol is its role in the synthesis of novel polymer materials. A 2023 study published in the Journal of Polymer Science demonstrated that this compound can be effectively polymerized to form biodegradable polyesters with tunable mechanical properties. These polymers exhibit excellent biocompatibility, making them suitable for medical applications such as drug delivery systems and tissue engineering scaffolds. The researchers utilized a ring-opening polymerization technique, achieving high molecular weight polymers with controlled polydispersity. This breakthrough opens new avenues for sustainable material development in the biomedical field.

In the realm of medicinal chemistry, 2-methylidenepropane-1,3-diol has been identified as a key precursor for the synthesis of antiviral agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the development of a series of nucleoside analogs derived from this compound, which showed potent inhibitory activity against RNA viruses, including SARS-CoV-2. The study employed molecular docking simulations to optimize the interactions between the synthesized analogs and viral RNA-dependent RNA polymerase, resulting in compounds with improved binding affinity and selectivity. These findings underscore the potential of 2-methylidenepropane-1,3-diol as a scaffold for antiviral drug development.

Furthermore, the compound's utility in natural product synthesis has been expanded through innovative catalytic methodologies. A 2024 study in Angewandte Chemie described an asymmetric organocatalytic approach to convert 2-methylidenepropane-1,3-diol into chiral building blocks for the total synthesis of complex terpenoids. The researchers developed a novel bifunctional catalyst system that enabled high enantioselectivity (up to 99% ee) and excellent yields. This methodology provides a streamlined route to access structurally diverse natural products with potential pharmacological activities, significantly advancing the field of synthetic organic chemistry.

From a mechanistic perspective, recent investigations have shed light on the compound's biological interactions. A study published in Chemical Research in Toxicology explored the metabolic fate of 2-methylidenepropane-1,3-diol in mammalian systems, identifying its major metabolites and potential toxicity pathways. The research employed advanced mass spectrometry techniques coupled with in vitro hepatocyte models, revealing that the compound undergoes rapid glucuronidation and exhibits low acute toxicity. These findings are crucial for assessing the safety profile of derivatives developed for pharmaceutical applications.

In conclusion, the growing body of research on 2-methylidenepropane-1,3-diol (CAS: 3513-81-3) demonstrates its multifaceted potential in chemical biology and medicine. From its applications in polymer science to its role as a versatile synthetic intermediate for bioactive molecules, this compound continues to inspire innovative research across multiple disciplines. Future studies should focus on expanding its therapeutic applications, optimizing synthetic methodologies, and further elucidating its biological mechanisms of action. The continued exploration of this compound promises to yield significant contributions to both fundamental science and applied pharmaceutical development.